Cas no 834884-79-6 (4-(6-FORMYLPYRIDIN-2-YL)BENZONITRILE, 9&)

• Product Name: 4-(6-FORMYLPYRIDIN-2-YL)BENZONITRILE, 9&
• CAS No: 834884-79-6
• MF: C₁₃H₈N₂O
• MW: 208.21542263031
• MDL: MFCD07368905
• CID: 844253
• PubChem ID: 24883777
• Update Time: 2025-11-02

4-(6-FORMYLPYRIDIN-2-YL)BENZONITRILE, 9& Chemical and Physical Properties

Names and Identifiers

• 4-(6-FORMYLPYRIDIN-2-YL)BENZONITRILE, 9&
• 4-(6-FORMYLPYRIDIN-2-YL)BENZONITRILE
• 4-(6-FORMYL-(PYRIDIN-2-YL))-BENZONITRILE
• 4-(6-formyl-2-pyridinyl)benzonitrile
• 6-(4-cyanophenyl)pyridine-2-carbaldehyde
• BM512
• 834884-79-6
• AKOS015960170
• 4-(6-Formylpyridin-2-yl)benzonitrile, 97%
• SCHEMBL303840
• PPAQGUBYGPCPLW-UHFFFAOYSA-N
• MFCD07368905
• DTXSID30584626
• G66843

• MDL： MFCD07368905
• Inchi： 1S/C13H8N2O/c14-8-10-4-6-11(7-5-10)13-3-1-2-12(9-16)15-13/h1-7,9H
• InChI Key： PPAQGUBYGPCPLW-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(C2C=CC(C#N)=CC=2)=N1

Computed Properties

• Exact Mass: 208.06400
• Monoisotopic Mass: 208.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.8Ų

Experimental Properties

• Melting Point: 159-163 °C (lit.)
• PSA: 53.75000
• LogP: 2.43278

4-(6-FORMYLPYRIDIN-2-YL)BENZONITRILE, 9& Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H319-H335
• Warning Statement： P261-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(6-FORMYLPYRIDIN-2-YL)BENZONITRILE, 9&

4-(6-FORMYLPYRIDIN-2-YL)BENZONITRILE (CAS No. 834884-79-6): A Versatile Building Block in Organic Synthesis

In the realm of organic chemistry, 4-(6-formylpyridin-2-yl)benzonitrile (CAS No. 834884-79-6) has emerged as a valuable intermediate for pharmaceutical and materials science applications. This heterocyclic compound combines the reactivity of a pyridine ring with the versatility of a benzonitrile moiety, making it particularly useful in modern synthetic chemistry. With the increasing demand for novel drug candidates and functional materials, researchers are paying closer attention to such multifunctional building blocks that can streamline complex molecular constructions.

The molecular structure of 4-(6-formylpyridin-2-yl)benzonitrile features two distinct reactive sites: the formyl group at the 6-position of the pyridine ring and the cyano group on the benzene ring. This unique combination allows for sequential functionalization through various organic transformations, including condensation reactions, nucleophilic additions, and cyclization processes. Recent studies in medicinal chemistry have highlighted its potential as a precursor for kinase inhibitors and other biologically active compounds, aligning with current trends in targeted drug discovery.

From a synthetic perspective, CAS 834884-79-6 offers several advantages. The electron-withdrawing nature of both the pyridine and nitrile groups activates adjacent positions for selective modifications, while the planar aromatic system ensures good stability under various reaction conditions. These properties make it particularly valuable for constructing π-conjugated systems, which are crucial in developing organic electronic materials—a hot topic in materials science research addressing sustainable energy solutions.

The compound's applications extend beyond pharmaceuticals into the field of organic electronics. Researchers investigating OLED materials and organic semiconductors have utilized derivatives of 4-(6-formylpyridin-2-yl)benzonitrile as key components in charge-transport layers. This connection to green technology and energy-efficient displays positions the compound at the forefront of current materials innovation, answering the growing market demand for environmentally friendly electronic components.

Quality control of 4-(6-formylpyridin-2-yl)benzonitrile typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The purity specification (>98%) makes it suitable for sensitive synthetic applications where side reactions must be minimized. Manufacturers often provide detailed technical data sheets that include solubility characteristics (soluble in common organic solvents like DMF and THF) and proper storage conditions (room temperature under inert atmosphere), addressing common queries from research chemists.

In the context of drug discovery, this compound serves as a valuable scaffold for constructing heterocyclic drug candidates. The pyridine moiety is particularly significant as it appears in approximately 25% of all FDA-approved drugs, according to recent pharmaceutical industry reports. The presence of both hydrogen bond acceptor (nitrile) and donor (formyl) sites enhances its potential for creating molecules with optimized drug-like properties, meeting the current focus on rational drug design in the pharmaceutical industry.

From a commercial availability standpoint, CAS 834884-79-6 is typically supplied by specialty chemical manufacturers in quantities ranging from milligrams to kilograms, catering to both research-scale and process development needs. The global market for such fine chemicals has seen steady growth (estimated 6-8% CAGR) as pharmaceutical R&D expenditures continue to rise, particularly in the Asia-Pacific region. This market trend reflects the compound's importance in modern chemical research and development.

Environmental and safety considerations for handling 4-(6-formylpyridin-2-yl)benzonitrile follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (gloves, goggles) is recommended during manipulation. These precautions align with the increasing emphasis on laboratory safety standards and green chemistry principles in both academic and industrial settings—topics receiving heightened attention in scientific communities worldwide.

The future research directions for this compound likely involve its incorporation into more complex molecular architectures and exploration of its coordination chemistry with various metals. Such developments could unlock new applications in catalysis or supramolecular chemistry, areas that are gaining traction in both academic and industrial research. The compound's structural features make it particularly promising for creating novel metal-organic frameworks (MOFs), which represent a cutting-edge area in materials science with potential applications in gas storage and separation technologies.

In summary, 4-(6-formylpyridin-2-yl)benzonitrile (CAS No. 834884-79-6) stands as a prime example of how carefully designed organic intermediates can facilitate advancements across multiple scientific disciplines. Its dual functionality, stability, and compatibility with diverse synthetic methodologies ensure its continued relevance in addressing current challenges in pharmaceutical development, materials science, and sustainable chemistry. As research in these fields progresses, the demand for such versatile building blocks is expected to grow, solidifying their position in the toolkit of modern chemists.